Cas no 61810-67-1 (3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-)

3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)- structure
61810-67-1 structure
Product Name:3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-
CAS No:61810-67-1
MF:C16H19NO
MW:241.328164339066
CID:1629853
Update Time:2024-09-12

3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-
    • Inchi: 1S/C16H19NO/c1-11(2)15(18)16(3,4)13-9-10-17-14-8-6-5-7-12(13)14/h5-11H,1-4H3
    • InChI Key: BUBNTTUFZSFXAA-UHFFFAOYSA-N
    • SMILES: CC(C)(C1C2C(N=CC=1)=CC=CC=2)C(=O)C(C)C

Computed Properties

  • Exact Mass: 241.14677

Experimental Properties

  • Density: 1.047±0.06 g/cm3(Predicted)
  • Melting Point: 47-49 °C
  • Boiling Point: 368.4±17.0 °C(Predicted)
  • PSA: 29.96
  • pka: 5.25±0.13(Predicted)
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